Cas no 2248289-38-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,5,5-trifluoro-3,3-dimethylpentanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,5,5-trifluoro-3,3-dimethylpentanoate
• CAS No: 2248289-38-3
• MF: C₁₅H₁₄F₃NO₄
• MW: 329.271174907684
• CID: 6235605
• PubChem ID: 165726874
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,5,5-trifluoro-3,3-dimethylpentanoate Chemical and Physical Properties

Names and Identifiers

• 2248289-38-3
• EN300-6515974
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,5,5-trifluoro-3,3-dimethylpentanoate

• Inchi： 1S/C15H14F3NO4/c1-14(2,8-15(16,17)18)7-11(20)23-19-12(21)9-5-3-4-6-10(9)13(19)22/h3-6H,7-8H2,1-2H3
• InChI Key： STIYHWYDFCJOOX-UHFFFAOYSA-N
• SMILES： FC(CC(C)(C)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(F)F

Computed Properties

• Exact Mass: 329.08749241g/mol
• Monoisotopic Mass: 329.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,5,5-trifluoro-3,3-dimethylpentanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,5,5-trifluoro-3,3-dimethylpentanoate (CAS No. 2248289-38-3) in Modern Chemical and Pharmaceutical Research

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,5,5-trifluoro-3,3-dimethylpentanoate, identified by its CAS number 2248289-38-3, represents a fascinating molecule with significant potential in the realms of chemical synthesis and pharmaceutical development. This compound belongs to the class of heterocyclic derivatives, featuring a unique structural framework that combines an isoindole core with a trifluoromethyl-substituted pentanoate moiety. The presence of both 1,3-dioxo and trifluoro functional groups imparts distinct electronic and steric properties, making it a valuable candidate for exploring novel chemical reactions and biological activities.

In recent years, the pharmaceutical industry has witnessed an increasing interest in heterocyclic compounds due to their diverse biological activities and synthetic versatility. The isoindole scaffold, in particular, has emerged as a privileged structure in drug discovery, exhibiting properties that are conducive to binding with biological targets. The introduction of electron-withdrawing groups such as the 1,3-dioxo moiety enhances the reactivity of the isoindole ring, enabling further functionalization through cross-coupling reactions, cyclization processes, or derivatization strategies. This flexibility has been exploited in the development of novel therapeutic agents targeting various diseases.

The trifluoro substituent in the 5-position of the pentanoate chain adds another layer of complexity to the molecule. Fluorine atoms are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity. In particular, trifluoromethyl groups have been extensively studied for their role in enhancing binding interactions with enzymes and receptors. This feature makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,5,5-trifluoro-3,3-dimethylpentanoate (CAS No. 2248289-38-3) a promising candidate for further investigation in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex heterocyclic derivatives like this compound. Modern techniques such as transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings) have revolutionized the construction of isoindole frameworks. Additionally, flow chemistry approaches have been employed to enhance reaction yields and scalability. These innovations have not only facilitated the synthesis of this compound but also opened new avenues for exploring its derivatives.

The biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,5,5-trifluoro-3,3-dimethylpentanoate has been a subject of intense research interest. Preliminary studies suggest that this molecule exhibits potential inhibitory effects on certain enzymes implicated in inflammatory pathways. The combination of the isoindole core and the trifluoro group appears to disrupt key interactions within these enzymes' active sites. Furthermore, computational modeling studies have been conducted to predict how this compound might interact with biological targets at an atomic level.

One notable application of this compound lies in its use as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. For instance, researchers have explored its utility in generating derivatives that exhibit improved solubility or bioavailability while maintaining potent biological activity. Such modifications are crucial for advancing drug candidates from preclinical stages to clinical trials.

The synthesis and characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,5,5-trifluoro-3,3-dimethylpentanoate (CAS No. 2248289-38-3) also highlight the importance of spectroscopic techniques in understanding molecular structure-function relationships. High-resolution NMR spectroscopy has been instrumental in elucidating its exact configuration and dynamics. Additionally، mass spectrometry has provided insights into its fragmentation patterns under various conditions.

Looking ahead,this compound represents a cornerstone for future research endeavors aimed at developing novel therapeutic agents with improved efficacy and reduced side effects. The integration of cutting-edge synthetic strategies with advanced computational tools will continue to drive innovation in this field, paving the way for groundbreaking discoveries.